Cas no 2228883-85-8 (5-(2-bromo-4-nitrophenyl)-1H-imidazol-2-amine)

• Product Name: 5-(2-bromo-4-nitrophenyl)-1H-imidazol-2-amine
• CAS No: 2228883-85-8
• MF: C₉H₇BrN₄O₂
• MW: 283.081480264664
• CID: 6595157
• PubChem ID: 165853094
• Update Time: 2025-06-13

5-(2-bromo-4-nitrophenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-4-nitrophenyl)-1H-imidazol-2-amine
• EN300-1927916
• 2228883-85-8

• Inchi： 1S/C9H7BrN4O2/c10-7-3-5(14(15)16)1-2-6(7)8-4-12-9(11)13-8/h1-4H,(H3,11,12,13)
• InChI Key： AXBWDMIQSWXVIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1=CN=C(N)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.97524g/mol
• Monoisotopic Mass: 281.97524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Additional information on 5-(2-bromo-4-nitrophenyl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(2-bromo-4-nitrophenyl)-1H-imidazol-2-amine (CAS No. 2228883-85-8)

5-(2-bromo-4-nitrophenyl)-1H-imidazol-2-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a brominated nitrophenyl group attached to an imidazole-2-amine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery for resistant pathogens.

The compound’s CAS No. 2228883-85-8 ensures precise identification in chemical databases, a critical factor for laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies. Recent publications highlight its utility in modulating enzyme pathways, particularly those involving tyrosine kinases, which are pivotal in oncology research. This connection to cancer therapeutics has driven its popularity in academic and industrial settings, as evidenced by rising search queries for "imidazole derivatives in cancer treatment" and "brominated aromatic compounds in drug design."

From a synthetic chemistry perspective, 5-(2-bromo-4-nitrophenyl)-1H-imidazol-2-amine exemplifies the growing demand for halogenated heterocycles, which offer enhanced stability and reactivity in cross-coupling reactions. Its nitro group further enables diverse functionalization, making it a versatile building block for combinatorial chemistry. These attributes address common search trends like "how to modify nitroaryl compounds" and "applications of bromo-substituted imidazoles," reflecting its relevance in modern organic synthesis.

Environmental and safety considerations are also integral to discussions about this compound. While not classified as hazardous, its handling requires standard precautions for nitroaromatics, a topic frequently searched in conjunction with "safe handling of aromatic amines." Regulatory compliance, particularly under REACH and FDA guidelines, is another area of interest, as users often seek "CAS number regulatory status" for such compounds.

In summary, 5-(2-bromo-4-nitrophenyl)-1H-imidazol-2-amine (CAS No. 2228883-85-8) bridges multiple scientific domains—from medicinal chemistry to material science. Its alignment with trending topics like targeted drug delivery and green chemistry ensures sustained attention in both literature and search engines, solidifying its position as a compound of enduring research value.